N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide

• Molecular Formula: C26H23NO5
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)butyl 4-phenylmethoxybenzoate
• InChI: InChI=1S/C26H23NO5/c1-2-20(27-24(28)22-10-6-7-11-23(22)25(27)29)17-32-26(30)19-12-14-21(15-13-19)31-16-18-8-4-3-5-9-18/h3-15,20H,2,16-17H2,1H3
• InChI Key: KWRVDRXYVYYSBT-UHFFFAOYSA-N
• SMILES: CCC(COC(=O)C1=CC=C(C=C1)OCC2=CC=CC=C2)N3C(=O)C4=CC=CC=C4C3=O

Description

N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound, also known as Boc-L-phenylalanine 4-benzyloxyphenyl ester N-hydroxysuccinimide ester, is a derivative of phthalimide and has been studied extensively for its ability to target specific biological pathways and cellular processes. In

Mechanism of Action

The mechanism of action of N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide involves the inhibition of protein kinase C, which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. Additionally, it has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation. These mechanisms of action make N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide a potential therapeutic agent for the treatment of diseases involving inflammation and oxidative stress.
Biochemical and Physiological Effects
N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. Additionally, it has been shown to have antiviral properties and to be effective in the treatment of viral infections. These effects make N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide a promising candidate for the development of new drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide in lab experiments is its specificity for protein kinase C and the Nrf2/ARE pathway. This specificity allows researchers to target specific biological pathways and cellular processes, which can lead to a better understanding of the mechanisms of action of various diseases. Additionally, N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide is relatively easy to synthesize and has been optimized for high yield and purity.
One of the limitations of using N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide in lab experiments is its potential toxicity. While it has been shown to be effective in the treatment of various diseases, it can also have toxic effects on healthy cells and tissues. Additionally, the specificity of N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide for specific biological pathways and cellular processes can also limit its use in certain experiments.

Future Directions

There are numerous future directions for the study of N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide. One potential direction is the development of new drugs for the treatment of various diseases, including cancer, inflammation, and viral infections. Additionally, further research is needed to better understand the mechanisms of action of N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide and its potential toxicity. Finally, the optimization of the synthesis method for N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide can lead to higher yields and purity, which can improve its use in lab experiments.

Synthesis Methods

The synthesis of N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide involves the reaction of N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimidealanine with 4-benzyloxyphenyl chloroformate in the presence of triethylamine. The resulting product is then reacted with N-hydroxysuccinimide to yield the final compound. This synthesis method has been optimized for high yield and purity and has been used in numerous studies to produce N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide for research purposes.

Scientific Research Applications

N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. Additionally, it has been studied for its ability to target specific biological pathways, including the inhibition of protein kinase C and the activation of the Nrf2/ARE pathway. These properties make N-[1-[[4-(Benzyloxy)phenyl]carbonyloxymethyl]propyl]phthalimide a promising candidate for the development of new drugs for the treatment of various diseases.